Cas no 14627-83-9 (Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI))
14627-83-9 structure
Product Name:Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI)
CAS No:14627-83-9
MF:C9H11NO3S2
MW:245.318539857864
CID:191722
PubChem ID:5126140
Update Time:2025-04-19
Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI)
- O-ethyl N-(benzenesulfonyl)carbamothioate
- AC1NNS0C
- AG-D-90522
- Benzolsulfonyl-O-aethyl-thiourethan
- Carbamicacid, (phenylsulfonyl)thio-, O-ethyl ester (8CI)
- CTK4C4891
- N-Benzolsulfonyl-O-ethyl-thiourethan
- N-Benzolsulfonyl-thiocarbamidsaeure-O-aethylester
- NSC144065
- DTXSID80408565
- NSC-144065
- O-Ethyl (benzenesulfonyl)carbamothioate
- 14627-83-9
-
- Inchi: 1S/C9H11NO3S2/c1-2-13-9(14)10-15(11,12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,14)
- InChI Key: JTILKZPUGLUFES-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC(OCC)=S)(=O)=O
Computed Properties
- Exact Mass: 245.01813
- Monoisotopic Mass: 245.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.9A^2
- XLogP3: 2
Experimental Properties
- Density: 1.33
- Boiling Point: 353.1°C at 760 mmHg
- Flash Point: 167.4°C
- Refractive Index: 1.586
- PSA: 55.4
- LogP: 2.75800
Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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